Cas no 1203500-13-3 ((E)-2-Chloro-5-methylnicotinaldehyde oxime)

• Product Name: (E)-2-Chloro-5-methylnicotinaldehyde oxime
• CAS No: 1203500-13-3
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD13563057
• CID: 1074638
• PubChem ID: 329771818
• Update Time: 2025-10-24

(E)-2-Chloro-5-methylnicotinaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• (E)-2-Chloro-5-methylnicotinaldehyde oxime
• CS-0212702
• 2-Chloro-5-methylnicotinaldehyde oxime
• (E)-2-Chloro-5-methylnicotinaldehyde oxime, AldrichCPR
• (NE)-N-[(2-chloro-5-methylpyridin-3-yl)methylidene]hydroxylamine
• 2-Chloro-5-methyl-3-pyridinecarboxaldehyde oxime
• 2-Chloro-5-methylnicotinaldehydeoxime
• AKOS006336474
• BS-26246
• 1203500-13-3
• MFCD13563057
• (E)-N-[(2-chloro-5-methylpyridin-3-yl)methylidene]hydroxylamine

• MDL： MFCD13563057
• Inchi： 1S/C7H7ClN2O/c1-5-2-6(4-10-11)7(8)9-3-5/h2-4,11H,1H3/b10-4+
• InChI Key： MGXHHVLUUMAQPZ-ONNFQVAWSA-N
• SMILES： ClC1=C(/C=N/O)C=C(C=N1)C

Computed Properties

• Exact Mass: 170.02500
• Monoisotopic Mass: 170.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.5A^2

Experimental Properties

• Color/Form: NA
• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 306.6±42.0 °C(Predicted)
• PSA: 45.48000
• LogP: 1.85150

(E)-2-Chloro-5-methylnicotinaldehyde oxime Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• HazardClass：IRRITANT

Additional information on (E)-2-Chloro-5-methylnicotinaldehyde oxime

Comprehensive Overview of (E)-2-Chloro-5-methylnicotinaldehyde oxime (CAS No. 1203500-13-3)

(E)-2-Chloro-5-methylnicotinaldehyde oxime (CAS No. 1203500-13-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique oxime functional group and chloro-methylnicotinaldehyde backbone, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a chloro substituent at the 2-position and a methyl group at the 5-position of the nicotinaldehyde ring, contributes to its distinct chemical properties and reactivity.

The growing interest in (E)-2-Chloro-5-methylnicotinaldehyde oxime is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a precursor in the development of nicotine-based analogs and pesticidal agents. Recent studies have explored its utility in designing novel enzyme inhibitors and receptor modulators, aligning with the current trend of targeting specific biological pathways for therapeutic and agricultural benefits. The compound's E-configuration further enhances its stereochemical relevance in chiral synthesis.

From a synthetic perspective, CAS No. 1203500-13-3 is often synthesized via the condensation of 2-chloro-5-methylnicotinaldehyde with hydroxylamine, yielding the oxime derivative. This reaction is typically conducted under mild conditions to preserve the integrity of the chloro and methyl functional groups. The compound's stability under various pH conditions makes it suitable for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening platforms.

In the context of green chemistry, (E)-2-Chloro-5-methylnicotinaldehyde oxime has been evaluated for its environmental footprint. Researchers are increasingly focusing on sustainable synthesis routes, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched by professionals in the field. The compound's potential biodegradability and low toxicity profile further enhance its appeal for sustainable agrochemical applications.

The analytical characterization of CAS No. 1203500-13-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agricultural use. Recent advancements in AI-driven molecular modeling have also facilitated the prediction of its physicochemical properties, a hot topic among computational chemists and material scientists.

Market trends indicate a rising demand for (E)-2-Chloro-5-methylnicotinaldehyde oxime, particularly in regions with robust agrochemical and pharmaceutical industries. Its compatibility with modern precision farming techniques and targeted drug delivery systems has positioned it as a compound of strategic importance. Suppliers and manufacturers are increasingly listing this chemical in their portfolios, catering to the needs of research institutions and industrial laboratories.

In summary, (E)-2-Chloro-5-methylnicotinaldehyde oxime (CAS No. 1203500-13-3) represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and sustainable technology. Its multifaceted applications and alignment with contemporary research priorities underscore its relevance in both academic and industrial settings. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.